![molecular formula C24H27N3O3 B2380744 Ethyl 2-(p-tolyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]-1'-carboxylate CAS No. 899983-47-2](/img/structure/B2380744.png)
Ethyl 2-(p-tolyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]-1'-carboxylate
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Overview
Description
The compound is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring and a piperidine ring. Pyrazoles are five-membered heterocyclic compounds that contain nitrogen . They are an important class of compounds for drug development . Piperidine is a six-membered ring with one nitrogen atom, and it’s a common motif in many pharmaceuticals.
Molecular Structure Analysis
The structure of the compound likely contains a seven-membered ring, which is fused to one five- and one six-membered ring, and carries a tolyl substituent .Scientific Research Applications
Synthesis Techniques
Research has delved into the synthesis of related compounds through innovative methods, such as the streamlined synthesis of spiropiperidine lactam inhibitors, highlighting the compound's relevance in developing acetyl-CoA carboxylase inhibitors. This process benefits from a regioselective pyrazole alkylation and a Curtius rearrangement, underscoring the chemical's versatility in synthesizing complex organic structures (Huard et al., 2012).
Advanced Materials and Catalysis
The compound and its derivatives have found applications in materials science, particularly as corrosion inhibitors. A study on pyranpyrazole derivatives, related to the target compound, demonstrated excellent biocidal properties and corrosion inhibition on mild steel, indicating potential industrial applications in protecting metals against corrosion (Dohare et al., 2017).
Medicinal Chemistry
In medicinal chemistry, derivatives of this compound have been investigated for their potential as antibacterial and antifungal agents. For example, imidazo[1,2-a]pyridine-3-carboxamide derivatives, structurally similar to the target compound, showed considerable activity against drug-sensitive/resistant Mycobacterium tuberculosis strains, illustrating the compound's significance in developing new antimicrobial agents (Lv et al., 2017).
Heterocyclic Chemistry
The target compound's framework is pivotal in heterocyclic chemistry for synthesizing novel heterocycles. A study on the synthesis of benzothiophenes and benzothiazoles revealed promising antitumor and antioxidant activities, showcasing the compound's utility in creating bioactive molecules (Bialy & Gouda, 2011).
Future Directions
properties
IUPAC Name |
ethyl 2-(4-methylphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-1'-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O3/c1-3-29-23(28)26-14-12-24(13-15-26)27-21(19-6-4-5-7-22(19)30-24)16-20(25-27)18-10-8-17(2)9-11-18/h4-11,21H,3,12-16H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXBNRUPFUVSOAV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2(CC1)N3C(CC(=N3)C4=CC=C(C=C4)C)C5=CC=CC=C5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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